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Compound of Interest

Compound Name:
N-5-Carboxypentyl-

deoxymannojirimycin

Cat. No.: B1139653 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of N-5-
Carboxypentyl-deoxymannojirimycin, a compound often used in glycosidase inhibition

studies.

While a specific Safety Data Sheet (SDS) for N-5-Carboxypentyl-deoxymannojirimycin is

not readily available, data from closely related compounds, such as N-5-Carboxypentyl-1-

deoxynojirimycin and 1-Deoxymannojirimycin, indicate that this substance should be handled

as a hazardous chemical. Analogous compounds are reported to be harmful if swallowed or

inhaled, cause skin and serious eye irritation, and are harmful to aquatic life[1]. Therefore,

cautious handling and a stringent disposal protocol are imperative.

Hazard and Safety Information Summary
The following table summarizes the potential hazards associated with compounds structurally

similar to N-5-Carboxypentyl-deoxymannojirimycin. These should be considered as

potential risks when handling this chemical.
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Hazard Category Description Precautionary Statements

Acute Toxicity (Oral, Inhalation)
Harmful if swallowed or if

inhaled.[1]

Avoid breathing dust. Do not

eat, drink or smoke when using

this product. Use only outdoors

or in a well-ventilated area.

Skin Irritation Causes skin irritation.
Wear protective gloves. Wash

skin thoroughly after handling.

Eye Irritation Causes serious eye irritation.
Wear eye protection/face

protection.

Aquatic Hazard Harmful to aquatic life.
Avoid release to the

environment.

Experimental Protocol: Proper Disposal Procedure
The recommended procedure for the disposal of N-5-Carboxypentyl-deoxymannojirimycin is

to treat it as hazardous chemical waste. This ensures the safety of laboratory personnel and

minimizes environmental contamination.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing appropriate PPE, including

chemical-resistant gloves (nitrile or neoprene), a lab coat, and safety glasses or goggles.

Step-2: Waste Segregation

Do not mix N-5-Carboxypentyl-deoxymannojirimycin with other waste streams. It should

be disposed of in a dedicated, clearly labeled hazardous waste container.

The container must be in good condition, compatible with the chemical, and have a secure

lid.

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste," the full chemical name "N-5-
Carboxypentyl-deoxymannojirimycin," and any known hazard symbols (e.g., harmful,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cdn.caymanchem.com/cdn/msds/17178m.pdf
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


irritant).

Step 4: Storage

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep the container away from incompatible materials.

Step 5: Professional Disposal

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.

Provide the disposal company with all available safety information for the compound.

Follow all local, state, and federal regulations regarding hazardous waste disposal.

Step 6: Decontamination

Thoroughly decontaminate any surfaces or equipment that may have come into contact with

the chemical using an appropriate solvent or cleaning agent.

Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste in

the same container.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of N-5-Carboxypentyl-
deoxymannojirimycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of N-5-Carboxypentyl-
deoxymannojirimycin: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139653#n-5-carboxypentyl-deoxymannojirimycin-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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